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Introduction
Sodium hypochlorite pentahydrate (NaOCl·5H₂O) is the crystalline, hydrated form of sodium

hypochlorite, a compound widely recognized for its potent oxidizing and disinfecting

properties. Unlike its anhydrous counterpart, which is highly unstable and explosive, the

pentahydrate form offers significantly greater stability, making it a safer and more manageable

reagent for a variety of applications in research and industrial settings.[1] This guide provides

an in-depth overview of the core chemical properties of sodium hypochlorite pentahydrate,

presenting quantitative data, experimental methodologies, and key reaction pathways to

support its use in scientific research and drug development.

Physicochemical Properties
Sodium hypochlorite pentahydrate presents as a pale greenish-yellow crystalline solid.[1][2] It

is the stable form of sodium hypochlorite, containing approximately 44% NaOCl by weight.[2]

[3] This crystalline structure minimizes the risks associated with the anhydrous form, which is

prone to explosive decomposition.[1]
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Property Value Reference(s)

Molecular Formula NaOCl·5H₂O [1][4]

Molecular Weight 164.52 g/mol [1][5]

Appearance
Pale greenish-yellow

orthorhombic crystals
[1][2]

Melting Point
18-27 °C (decomposes above

30 °C)
[1][2][6]

Solubility in Water 29.3 g/100 mL (at 0 °C) [2][7]

Active Chlorine Content Approximately 39-44% [1]

Density 1.11 g/cm³ [2][6]

Cl–O Bond Length 1.686 Å [2]

Stability and Decomposition
The stability of sodium hypochlorite pentahydrate is a key advantage over the anhydrous

form. It is stable when stored under refrigeration (below 7-10°C).[1][8] At room temperature, it

decomposes rapidly.[2] One study reported only 1% decomposition after 360 days when stored

at 7°C.[2] The decomposition of sodium hypochlorite in solution is known to be accelerated by

factors such as heat, light, and the presence of certain metal ions. The primary decomposition

pathway involves the formation of sodium chloride and sodium chlorate.[8]
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Decomposition Pathway of Sodium Hypochlorite
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Caption: Decomposition of sodium hypochlorite yields sodium chloride and sodium chlorate.

Chemical Reactivity and Applications in Organic
Synthesis
Sodium hypochlorite pentahydrate is a versatile oxidizing and chlorinating agent in organic

synthesis. Its solid form allows for more precise stoichiometric control compared to aqueous

solutions.[1]

Oxidation of Alcohols
A significant application is the oxidation of primary and secondary alcohols to aldehydes and

ketones, respectively. This can be achieved with or without catalysts.[3] TEMPO (2,2,6,6-

tetramethylpiperidine-1-oxyl) is a commonly used catalyst for these transformations.[3][9]
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Workflow for TEMPO-Catalyzed Oxidation of Alcohols
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Caption: General workflow for the oxidation of alcohols using NaOCl·5H₂O.
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Other Synthetic Applications
Beyond alcohol oxidation, sodium hypochlorite pentahydrate is utilized in a range of other

transformations, including:

Oxidation of sulfides to sulfoxides or sulfones.[3]

Glycol cleavage.[3]

Synthesis of N-sulfonyloxaziridines.[3]

Oxidative dearomatization of phenols.[3]

Chlorination of alkenes.[10]

Experimental Protocols
Synthesis of Sodium Hypochlorite Pentahydrate
A common laboratory-scale synthesis involves the reaction of chlorine gas with a concentrated

sodium hydroxide solution at a controlled temperature.[1][11]

Materials:

Concentrated sodium hydroxide solution

Chlorine gas

Ice bath

Procedure:

Cool a concentrated solution of sodium hydroxide in an ice bath.

Bubble chlorine gas through the cold sodium hydroxide solution. The reaction is exothermic

and the temperature should be maintained below a certain threshold to favor the formation of

hypochlorite over chlorate.
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Continue the addition of chlorine gas until the desired concentration of sodium hypochlorite
is reached.

The resulting solution is then cooled further to induce the crystallization of sodium

hypochlorite pentahydrate.[1]

The crystals can be collected by filtration.[11]

Synthesis of Sodium Hypochlorite Pentahydrate
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Caption: Simplified workflow for the synthesis of NaOCl·5H₂O.
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TEMPO-Catalyzed Oxidation of a Secondary Alcohol
The following is a representative protocol for the oxidation of a secondary alcohol to a ketone.

Materials:

Secondary alcohol

Sodium hypochlorite pentahydrate (NaOCl·5H₂O)

TEMPO

Phase-transfer catalyst (e.g., tetrabutylammonium hydrogen sulfate)

Organic solvent (e.g., dichloromethane)

Saturated sodium thiosulfate solution

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve the secondary alcohol, TEMPO, and the phase-transfer catalyst in the organic

solvent.

Cool the mixture in an ice bath.

Add sodium hypochlorite pentahydrate portion-wise while monitoring the reaction progress

(e.g., by TLC).

Upon completion, quench the reaction by adding saturated sodium thiosulfate solution.

Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution

and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude ketone.

Purify the product by a suitable method, such as column chromatography.

Safety and Handling
Sodium hypochlorite pentahydrate is a strong oxidizing agent and is corrosive.[5][12] It may

intensify fire.[5] Contact with acids liberates toxic chlorine gas.[2] It is also harmful if swallowed

and causes severe skin burns and eye damage.[5][12] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this compound.[12][13] Store in a cool, dry, well-ventilated area away from

incompatible materials such as acids, organic compounds, and metals.[14][15]

Conclusion
Sodium hypochlorite pentahydrate is a valuable reagent that offers the powerful oxidizing and

chlorinating properties of hypochlorite in a more stable and manageable crystalline form. Its

utility in organic synthesis is well-documented, providing efficient and often environmentally

benign pathways to a variety of functional group transformations. A thorough understanding of

its chemical properties, stability, and safe handling procedures is essential for its effective and

safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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